Cas no 501701-55-9 (Pyrimidine,4-methyl-6-[4-(2-pyridinyl)-1-piperazinyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-)

Pyrimidine,4-methyl-6-[4-(2-pyridinyl)-1-piperazinyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- structure
501701-55-9 structure
Product Name:Pyrimidine,4-methyl-6-[4-(2-pyridinyl)-1-piperazinyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
CAS No:501701-55-9
MF:C18H18F3N7
MW:389.37763261795
CID:365582
Update Time:2024-01-29

Pyrimidine,4-methyl-6-[4-(2-pyridinyl)-1-piperazinyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4-methyl-6-[4-(2-pyridinyl)-1-piperazinyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
    • Pyrimidine, 4-methyl-6-[4-(2-pyridinyl)-1-piperazinyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
    • Inchi: 1S/C18H18F3N7/c1-13-12-16(24-17(23-13)28-7-5-14(25-28)18(19,20)21)27-10-8-26(9-11-27)15-4-2-3-6-22-15/h2-7,12H,8-11H2,1H3
    • InChI Key: DYTWILKJRZZRMG-UHFFFAOYSA-N
    • SMILES: C1(N2C=CC(C(F)(F)F)=N2)=NC(N2CCN(C3=NC=CC=C3)CC2)=CC(C)=N1

Computed Properties

  • Exact Mass: 389.15784

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 603.0±65.0 °C(Predicted)
  • PSA: 62.97
  • pka: 8.43±0.19(Predicted)
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